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Compound of Interest

Compound Name: ONO-3805

Cat. No.: B15577819 Get Quote

Introduction
ONO-3805 is a potent, non-steroidal inhibitor of 5α-reductase, the enzyme responsible for the

conversion of testosterone to the more potent androgen, dihydrotestosterone (DHT). As an

early lead compound in its class, ONO-3805 has been instrumental in studying the role of 5α-

reductase and the differential effects of testosterone and DHT in various physiological and

pathological processes. This technical guide provides a comprehensive overview of the

chemical properties, mechanism of action, and relevant experimental data for ONO-3805,

tailored for researchers, scientists, and drug development professionals.

Chemical Structure and Properties
ONO-3805 is a butanoic acid derivative with a complex aromatic structure. Its chemical identity

is well-defined, with key properties summarized in the table below.
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Property Value Source

Chemical Formula C31H37NO5 PubChem

Molecular Weight 503.6 g/mol PubChem

IUPAC Name

4-[2-[[2,3-dimethyl-4-[(1S)-1-[4-

(2-

methylpropyl)phenyl]ethoxy]be

nzoyl]amino]phenoxy]butanoic

acid

PubChem

CAS Number 119347-96-5 (Parent) MedKoo

Sodium Salt Formula C31H36NNaO5 MedKoo

Sodium Salt Mol. Wt. 525.61 g/mol MedKoo

Synonyms ONO 3805 PubChem

Chemical Structure:

To cite this document: BenchChem. [ONO-3805: A Technical Overview of a Non-Steroidal
5α-Reductase Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577819#ono-3805-structure-and-chemical-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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